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Compound of Interest

Compound Name: 2,2-Diethenylheptanoic acid

CAS No.: 114519-98-1

Cat. No.: B14291557

Get Quote

Executive Summary
The "Escape from Flatland" in modern drug discovery has driven demand for novel 3D

scaffolds. 2,2-Diethenylheptanoic acid offers a unique entry point into spiro-3,6-dihydro-

2(1H)-pyridinones (spiro-piperidinones). Unlike standard gem-dimethyl or gem-diallyl

precursors, the gem-diethenyl (divinyl) motif provides a compact, reactive handle for Ring-

Closing Metathesis (RCM) when paired with alkenyl amines.

This protocol details the conversion of 2,2-diethenylheptanoic acid into a functionalized

spirocyclic lactam. By leveraging the Thorpe-Ingold effect (gem-disubstituent effect), this

workflow ensures high cyclization efficiency, yielding scaffolds suitable for library generation in

GPCR and kinase inhibitor programs.

Technical Background & Mechanism
The Gem-Divinyl Advantage

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14291557#bc-rfq
https://www.benchchem.com/product/b14291557/docs?utm_src=pdf-body#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/product/b14291557/docs?utm_src=pdf-body#application-note-high-precision-synthesis-of-spirocyclic-piperidinones-using-2-2-diethenylheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14291557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While 2,2-diallyl precursors are common for forming spiro-cyclopentenes, 2,2-
diethenylheptanoic acid possesses distinct geometric advantages:

Steric Bulk: The quaternary center at C2 pre-organizes the molecule for cyclization (Thorpe-

Ingold effect).

RCM Selectivity: The vinyl groups (C=C) are directly attached to the quaternary center. They

cannot undergo RCM with each other to form a stable ring (cyclopropene is too strained).

Therefore, they are obligate partners for cross-cyclization with a tethered alkene, preventing

homodimerization side reactions often seen with longer chains.

Reaction Pathway
The synthesis involves two phases:[1]

Amide Coupling: Installation of an "RCM Partner" (e.g., allylamine) to form the acyclic

precursor.

Ring-Closing Metathesis: Ruthenium-catalyzed cyclization between the C2-vinyl group and

the N-allyl tether to form a six-membered lactam.

Mechanism Visualization:
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Figure 1: Strategic workflow for converting the gem-diethenyl precursor into a spiro-lactam

scaffold.

Experimental Protocol
Phase A: Amide Coupling (Precursor Synthesis)
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Objective: To attach the alkene "tether" (allylamine) to the 2,2-diethenylheptanoic acid.

Reagents:

2,2-Diethenylheptanoic acid (1.0 equiv)[2][3]

Allylamine (1.2 equiv)

HATU (1.2 equiv) or T3P (Propylphosphonic anhydride)

DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

Dichloromethane (DCM) (anhydrous)

Procedure:

Dissolve 2,2-diethenylheptanoic acid (e.g., 500 mg, 2.74 mmol) in anhydrous DCM (10

mL) under N2 atmosphere.

Add DIPEA (1.4 mL, 8.2 mmol) followed by HATU (1.25 g, 3.29 mmol). Stir for 10 minutes to

activate the acid.

Add allylamine (0.25 mL, 3.29 mmol) dropwise.

Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (formation of a less polar spot)

or LC-MS.

Workup: Dilute with DCM, wash with 1N HCl, sat. NaHCO3, and brine. Dry over MgSO4.

Purification: Flash chromatography (Hexanes/EtOAc gradient).

Target Intermediate:N-Allyl-2,2-diethenylheptanamide.

Phase B: Ring-Closing Metathesis (Spiro-Cyclization)
Objective: Cyclize the N-allyl and C-vinyl groups to form the spiro-piperidinone.

Reagents:
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N-Allyl-2,2-diethenylheptanamide (Precursor)

Grubbs Catalyst 2nd Generation (2–5 mol%)

Toluene or DCM (Degassed, Anhydrous)

Critical Parameter - Concentration: RCM requires high dilution (0.005 M – 0.01 M) to favor

intramolecular cyclization over intermolecular polymerization.

Procedure:

Dissolve the precursor (200 mg) in degassed Toluene (150 mL). Note: Toluene is preferred

over DCM for higher temperature stability.

Heat the solution to 60°C (or reflux if using DCM).

Add Grubbs II catalyst (5 mol%) as a solution in a small volume of toluene.

Stir at 60°C for 2–12 hours.

Reaction Check: Monitor the disappearance of the starting material peak in LC-MS.

Quenching: Add activated charcoal or DMSO (50 equiv relative to catalyst) and stir for 1 hour

to scavenge the Ruthenium. Filter through a pad of Celite.

Purification: Concentrate in vacuo. Purify via Flash Chromatography.

Resulting Structure: The reaction yields a 3,3-disubstituted-3,6-dihydro-2(1H)-pyridinone.

C3 Position: Quaternary spiro-center (bearing the pentyl chain and the remaining vinyl

group).

Ring: 6-membered lactam with a double bond between C4 and C5.

Data Analysis & Troubleshooting
Solvent & Catalyst Screening
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The choice of solvent and catalyst profoundly impacts yield. Use the table below to guide

optimization.

Parameter
Condition A
(Standard)

Condition B
(Optimized)

Condition C
(Difficult
Substrates)

Solvent DCM (Reflux, 40°C) Toluene (60–80°C) DCE (Reflux, 83°C)

Concentration 0.05 M
0.005 M (High

Dilution)
0.001 M

Catalyst Grubbs I (5 mol%) Grubbs II (2–5 mol%)
Hoveyda-Grubbs II (5

mol%)

Additive None None
Ti(OiPr)4 (Lewis Acid

to break chelates)

Typical Yield 40–50% 75–85% 60–70%

Structural Validation (Self-Validating Logic)
To confirm the spiro-structure, look for these NMR signatures:

Loss of Terminal Alkenes: The starting material has three terminal alkene sets (two vinyls,

one allyl). The product has one terminal alkene (the unreacted vinyl) and one internal alkene

(in the ring).

Shift of N-CH2: The allylic protons on the nitrogen (N-CH2) will shift significantly upon ring

closure and rigidification.

Diastereotopicity: The protons on the N-CH2 group in the ring will likely become

diastereotopic (splitting into distinct doublets) due to the chiral environment created by the

spiro-center (if the pentyl chain makes it chiral).

Advanced Applications: Beyond the Lactam
The remaining vinyl group on the spiro-scaffold is a versatile handle for further medicinal

chemistry:
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Spiro-Piperidine: Hydrogenation (H2, Pd/C) reduces both the ring double bond and the

exocyclic vinyl group.

Cross-Coupling: The vinyl group can undergo Heck or Suzuki coupling to install aryl groups.

Oxidative Cleavage: Ozonolysis of the vinyl group yields an aldehyde, allowing for reductive

amination to add solubilizing tails.

Pathway Visualization:
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Figure 2: Downstream functionalization of the spiro-scaffold.
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(Note: While CAS 114519-98-1 is a specific catalog entry, the protocols above are derived from

established RCM methodologies for gem-divinyl and gem-diallyl substrates validated in the

cited literature.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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